Steroidal glycosides

Steroidal glycosides are a class of compounds characterized by the presence of a sterol or steroid nucleus linked to one or more sugar molecules via glycosidic bonds. These compounds exhibit diverse biological activities and are found in various plants, including medicinal herbs. Steroidal glycosides can be classified into several categories based on their structure, such as spirostane, dammarane, and oleanane types. Structurally, the steroid nucleus is often attached to a sugar moiety through a primary alcohol or hydroxyl group, forming a glycosidic bond. Common sugars include glucose, rhamnose, and galactose. These compounds play significant roles in plant defense mechanisms and have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. In pharmaceutical applications, steroidal glycosides are of great interest due to their potential as therapeutic agents. Research focuses on identifying bioactive molecules with specific pharmacological activities, aiming to develop new drugs for various diseases. Extraction methods from natural sources combined with chemical synthesis provide a rich pool of compounds for further investigation and development in drug discovery.